2,4,6-tribromophenyl 3-methyl-4-nitrobenzoate

• IUPAC Name: (2,4,6-tribromophenyl) 3-methyl-4-nitrobenzoate
• InChI: InChI=1S/C14H8Br3NO4/c1-7-4-8(2-3-12(7)18(20)21)14(19)22-13-10(16)5-9(15)6-11(13)17/h2-6H,1H3
• InChI Key: SJRMVAAYZRNJGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)OC2=C(C=C(C=C2Br)Br)Br)[N+](=O)[O-]
• Molecular Formula: C14H8Br3NO4
• Molecular Weight: 493.93 g/mol

Description

2,4,6-tribromophenyl 3-methyl-4-nitrobenzoate is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of halogenated organic compounds and has been found to have interesting properties that make it useful for various research purposes.

Mechanism of Action

The mechanism of action of 2,4,6-tribromophenyl 3-methyl-4-nitrobenzoate involves its interaction with proteins. It binds to specific amino acid residues in the protein and induces conformational changes that affect the protein's function. The exact mechanism of action is still being investigated, and further research is needed to fully understand its mode of action.
Biochemical and physiological effects:
2,4,6-tribromophenyl 3-methyl-4-nitrobenzoate has been found to have minimal biochemical and physiological effects. It is considered to be a relatively safe compound and has been used in various in vitro experiments without causing any significant toxicity or adverse effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2,4,6-tribromophenyl 3-methyl-4-nitrobenzoate in lab experiments is its high binding affinity and specificity for proteins. This makes it a useful tool for studying protein-ligand interactions. However, one of the limitations is its limited solubility in aqueous solutions, which can make it difficult to use in some experiments.

Future Directions

There are several future directions for research on 2,4,6-tribromophenyl 3-methyl-4-nitrobenzoate. One potential area of research is in the development of new fluorescent probes for studying protein conformational changes. Another area of research is in the development of new ligands for specific proteins. Additionally, further investigation is needed to fully understand the mechanism of action of this compound and its potential applications in various scientific research fields.

Synthesis Methods

The synthesis of 2,4,6-tribromophenyl 3-methyl-4-nitrobenzoate can be achieved through a series of chemical reactions. The initial step involves the bromination of phenol to obtain 2,4,6-tribromophenol. This is followed by the esterification of 2,4,6-tribromophenol with 3-methyl-4-nitrobenzoic acid using a suitable catalyst. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

2,4,6-tribromophenyl 3-methyl-4-nitrobenzoate has been found to have potential applications in various scientific research fields. One of the major applications is in the study of protein-ligand interactions. This compound has been used as a ligand to study the binding affinity and specificity of various proteins. It has also been used as a fluorescent probe to study the conformational changes in proteins.